Cas no 2137613-51-3 (Imino-methyl-(1-methylpiperidin-4-yl)-oxo-lambda6-sulfane)

• Product Name: Imino-methyl-(1-methylpiperidin-4-yl)-oxo-lambda6-sulfane
• CAS No: 2137613-51-3
• MF: C₇H₁₆N₂OS
• MW: 176.279740333557
• CID: 5259124
• Update Time: 2025-07-09

Imino-methyl-(1-methylpiperidin-4-yl)-oxo-lambda6-sulfane Chemical and Physical Properties

Names and Identifiers

• imino(methyl)(1-methylpiperidin-4-yl)-lambda6-sulfanone
• Imino-methyl-(1-methylpiperidin-4-yl)-oxo-lambda6-sulfane

• Inchi： 1S/C7H16N2OS/c1-9-5-3-7(4-6-9)11(2,8)10/h7-8H,3-6H2,1-2H3
• InChI Key： FSARUBJRJPCKFM-UHFFFAOYSA-N
• SMILES： S(C)(C1CCN(C)CC1)(=N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5

Additional information on Imino-methyl-(1-methylpiperidin-4-yl)-oxo-lambda6-sulfane

Imino-methyl-(1-methylpiperidin-4-yl)-oxo-lambda6-sulfane: A Comprehensive Overview

Imino-methyl-(1-methylpiperidin-4-yl)-oxo-lambda6-sulfane, identified by the CAS number 2137613-51-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug design and development. The name itself is a testament to its complex structure, with key components such as the imino group, methyl substituents, and the piperidine ring system contributing to its distinctive properties.

The imino group within this compound plays a crucial role in its reactivity and functionality. Imino groups are known for their ability to participate in various chemical reactions, including condensation reactions, which are pivotal in the synthesis of bioactive molecules. The presence of a methyl group further enhances the compound's stability and solubility, making it a promising candidate for various chemical processes.

The piperidine ring system is another critical feature of this compound. Piperidine derivatives are widely studied due to their versatility in medicinal chemistry. The four-membered ring structure provides a rigid framework that can be modified to introduce diverse functional groups, thereby expanding the compound's potential applications. Recent studies have highlighted the importance of piperidine-based compounds in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The oxo-lambda6-sulfane component adds another layer of complexity to this compound's structure. This functional group is known for its ability to form stable sulfur-based bonds, which can be exploited in the design of bioisosteric replacements for oxygen-containing groups. Such replacements are often sought after in drug design to improve pharmacokinetic properties such as absorption and metabolism.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic properties and reactivity of CAS No 2137613-51-3. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic distribution, which could enhance its ability to interact with biological targets such as enzymes and receptors. These findings underscore the potential of this compound as a lead molecule in drug discovery programs.

In terms of synthesis, several methodologies have been explored to construct this compound efficiently. One approach involves the use of organocatalytic reactions, which offer advantages such as mild reaction conditions and high selectivity. Another strategy employs transition metal-catalyzed coupling reactions, enabling the precise assembly of complex molecular architectures.

The physical and chemical properties of CAS No 2137613-51-3 have also been extensively characterized. Studies have shown that this compound exhibits good thermal stability and moderate solubility in organic solvents, making it suitable for various laboratory applications. Additionally, its spectroscopic data (e.g., NMR and IR) provide valuable information about its molecular conformation and intermolecular interactions.

In conclusion, CAS No 2137613-51-3, or Imino-methyl-(1-methylpiperidin-4-yl)-oxo-lambda6-sulfane, represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with potential therapeutic applications. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in advancing drug discovery efforts.